Cas no 2172209-87-7 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• CAS No: 2172209-87-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5986575
• PubChem ID: 165546054
• Update Time: 2025-07-02

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• EN300-1518270
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid
• 2172209-87-7

• Inchi： 1S/C28H34N2O5/c1-19(13-14-26(32)33)29-25(31)17-28(15-7-2-8-16-28)30-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： RVIMRVSDQXFHKK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)CCC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid

Comprehensive Overview of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS No. 2172209-87-7)

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS No. 2172209-87-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The Fmoc group is highly favored due to its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry.

The molecular structure of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid includes a cyclohexyl ring and a pentanoic acid moiety, which contribute to its unique physicochemical properties. Researchers often employ this compound as a building block for designing novel peptides with enhanced bioavailability and therapeutic potential. Its CAS No. 2172209-87-7 ensures precise identification in chemical databases, facilitating seamless procurement and regulatory compliance.

In recent years, the demand for Fmoc-protected amino acids like 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is particularly relevant in the development of targeted drug delivery systems and peptide-based therapeutics, which are among the hottest topics in biomedical research. Its application extends to proteomics and bioengineering, where precise molecular modifications are essential.

From an SEO perspective, users frequently search for terms such as "Fmoc-protected amino acids," "peptide synthesis reagents," and "CAS 2172209-87-7 applications." Addressing these queries, this compound stands out for its role in high-throughput screening and combinatorial chemistry. Additionally, its compatibility with automated peptide synthesizers makes it a preferred choice for laboratories aiming to streamline their workflows.

Quality and purity are paramount when working with 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid. Reputable suppliers provide detailed analytical certificates (CoA) to ensure compliance with industry standards. Researchers should also consider storage conditions, as the Fmoc group is sensitive to light and moisture. Proper handling in a controlled environment maximizes the compound's shelf life and performance in experimental settings.

In summary, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS No. 2172209-87-7) is a versatile and high-value compound in peptide science. Its applications in drug development, biotechnology, and material science underscore its importance in contemporary research. By leveraging its unique properties, scientists continue to push the boundaries of innovation in life sciences and beyond.